Aminomethylbenzotriazole
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Overview
Description
Aminomethylbenzotriazole, also known as 1H-benzotriazole, is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound can be viewed as fused rings of the aromatic compounds benzene and triazole. Aminomethylbenzotriazole is a white-to-light tan solid with various applications, including corrosion inhibition for copper alloys .
Synthesis Analysis
The synthesis of aminomethylbenzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath .
Molecular Structure Analysis
Aminomethylbenzotriazole features two fused rings. Its five-membered ring can exist as tautomers A and B. Various structural analyses with UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant .
Chemical Reactions Analysis
Aminomethylbenzotriazole inhibits biogenic amine degradation, leading to increased cellular and pericellular catecholamines in immune and non-immune cells. This decrease in end product metabolites and increase in catecholamines contributes to its anti-inflammatory effects .
Physical And Chemical Properties Analysis
Scientific Research Applications
- Benzotriazole methodology has gained prominence as a successful synthesis protocol. Aminomethylbenzotriazole, being a derivative of benzotriazole, plays a crucial role in constructing pharmacologically important heterocyclic skeletons . Its advantages include easy introduction into molecules, activation toward diverse transformations, stability during reactions, and straightforward removal at the end of the sequence.
- Aminomethylbenzotriazole contributes to the stability of coating materials. The 1,2,3-triazole ring in this compound is highly stable against oxidation and acid hydrolysis, making it useful for exterior applications .
- Due to its operational simplicity, aminomethylbenzotriazole is explored as a synthetic auxiliary and catalyst. It has been employed in reactions such as the Baylis–Hillman reaction and various coupling reactions .
- Aminomethylbenzotriazole participates in environmentally friendly processes. For instance, it is used in multicomponent reactions alongside other reagents to synthesize valuable compounds .
Heterocyclic Synthesis
Stabilization of Coating Formulations
Catalysis and Synthetic Auxiliary
Environmentally Friendly Processes
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2H-benzotriazol-4-ylmethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c8-4-5-2-1-3-6-7(5)10-11-9-6/h1-3H,4,8H2,(H,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIFJZWXEACSTMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNN=C2C(=C1)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Aminomethylbenzotriazole | |
CAS RN |
1555803-74-1 |
Source
|
Record name | (1H-1,2,3-benzotriazol-4-ylmethyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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